Cas no 1803588-83-1 (1-[4-(bromomethyl)phenyl]pyrrolidine hydrobromide)

• Product Name: 1-[4-(bromomethyl)phenyl]pyrrolidine hydrobromide
• CAS No: 1803588-83-1
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 4616636
• PubChem ID: 86812225
• Update Time: 2025-06-13

1-[4-(bromomethyl)phenyl]pyrrolidine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(4-(bromomethyl)phenyl)pyrrolidine
• 1-[4-(bromomethyl)phenyl]pyrrolidine hydrobromide

• Inchi： 1S/C11H14BrN/c12-9-10-3-5-11(6-4-10)13-7-1-2-8-13/h3-6H,1-2,7-9H2
• InChI Key： QECJAIWNPGVUHE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(CBr)C=C2)CCCC1

Additional information on 1-[4-(bromomethyl)phenyl]pyrrolidine hydrobromide

Comprehensive Overview of 1-[4-(Bromomethyl)phenyl]pyrrolidine Hydrobromide (CAS No. 1803588-83-1)

1-[4-(Bromomethyl)phenyl]pyrrolidine hydrobromide is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. Its unique structure, featuring a pyrrolidine ring and a bromomethyl substituent, makes it a valuable intermediate in the development of novel therapeutic agents. The compound's CAS number, 1803588-83-1, is often used by researchers to identify and procure it for experimental purposes. With the growing interest in small molecule drug discovery and medicinal chemistry, this compound has garnered attention for its potential role in targeting specific biological pathways.

In recent years, the demand for high-purity chemical intermediates like 1-[4-(Bromomethyl)phenyl]pyrrolidine hydrobromide has surged, driven by advancements in precision medicine and bioconjugation techniques. Researchers frequently search for terms such as "pyrrolidine derivatives in drug design" and "bromomethylphenyl compounds applications", reflecting the compound's relevance in cutting-edge science. Its ability to act as a building block for more complex molecules makes it indispensable in labs focusing on kinase inhibitors and GPCR-targeted therapies.

The synthesis of 1-[4-(Bromomethyl)phenyl]pyrrolidine hydrobromide involves meticulous steps to ensure optimal yield and purity, a topic often explored in organic chemistry forums and patent literature. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, addressing common queries like "how to verify pyrrolidine derivative purity". Additionally, its stability under various conditions is a key consideration for storage and handling, aligning with industry standards for research-grade chemicals.

Beyond pharmaceuticals, 1-[4-(Bromomethyl)phenyl]pyrrolidine hydrobromide has potential applications in material science, particularly in the development of functionalized polymers and catalysts. Discussions around "bromomethyl group reactivity" and "pyrrolidine-based ligands" highlight its versatility. As sustainability becomes a priority, researchers are also investigating greener synthesis routes for such compounds, responding to searches like "eco-friendly bromomethylation methods".

In conclusion, 1-[4-(Bromomethyl)phenyl]pyrrolidine hydrobromide (CAS 1803588-83-1) represents a critical tool in modern chemistry and drug development. Its multifaceted applications and alignment with trending scientific inquiries—such as "next-generation drug intermediates" and "structure-activity relationship studies"—underscore its importance. For researchers seeking reliable data, this compound's well-documented properties and broad utility make it a staple in innovative laboratories worldwide.